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Compound of Interest

Compound Name: M 25

Cat. No.: B1150227

An in-depth analysis of scientific and technical literature reveals no specific pharmacological
agent consistently and uniquely identified as "M 25." The term appears in various contexts,
none of which point to a distinct drug or compound for which a comprehensive pharmacological
profile can be constructed. This technical guide will, therefore, address the ambiguities
surrounding the term "M 25" and explore the potential, albeit unlikely, interpretations based on
available scientific data.

Initial searches for the pharmacology of "M 25" yielded results across disparate scientific and
technical fields, highlighting the non-specific nature of this designation. The primary areas
where this term or similar nomenclature appeared include immunology, specifically related to
cytokines and their receptors, and material science, in the context of concrete formulations.

Potential Interpretations and Related Pharmacology

While a singular entity "M 25" remains elusive, the search results pointed to several areas of
research where the number "25" is of significance. It is conceivable that "M 25" could be a
shorthand or internal nomenclature for a molecule within these domains.

Interleukin-25 (IL-25) and its Receptor

One prominent area of results revolved around Interleukin-25 (IL-25), a cytokine that plays a
role in type 2 inflammatory responses.[1] IL-25 is implicated in the pathophysiology of various
inflammatory and allergic diseases, including asthma and skin inflammation.[1]
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e Mechanism of Action: IL-25 exerts its effects by binding to a heterodimeric receptor complex,
initiating a signaling cascade that promotes the production of other type 2 cytokines.

A potential, though speculative, interpretation could be that "M 25" refers to a modulator of the
IL-25 pathway, such as a monoclonal antibody. For instance, research has been conducted on
neutralizing antibodies targeting IL-25, demonstrating the therapeutic potential of inhibiting this
pathway.[1]

CD25: The Alpha Subunit of the IL-2 Receptor

Another significant finding in the search results was CD25, which is the alpha chain of the
Interleukin-2 (IL-2) receptor (IL-2R0).[2][3][4][5] CD25 is a crucial component of the high-affinity
IL-2 receptor and is constitutively expressed on regulatory T cells (Tregs).[3]

e Pharmacological Relevance: The IL-2/CD25 axis is a critical target in immunology and
oncology. Modulating the interaction between IL-2 and its receptor can have profound effects
on the immune system. High-affinity binding of IL-2 to the IL-2Rafy complex is essential for
T cell proliferation and function.[3][5] It is plausible that "M 25" could be an internal
designation for a compound that targets CD25, either as an agonist or antagonist, to
modulate immune responses.

The Challenge of Ambiguous Nomenclature

The lack of a clear and universally recognized pharmacological agent designated as "M 25"
underscores a significant challenge in scientific and drug development communication. Precise
and unambiguous naming conventions are paramount to ensure accurate dissemination of
research findings and to avoid confusion.

In the absence of a specific compound to analyze, it is impossible to provide the requested in-
depth technical guide, including quantitative data tables, detailed experimental protocols, and
signaling pathway diagrams. The information retrieved from the search results, while
scientifically valuable in their respective contexts, does not converge on a single, identifiable
substance known as "M 25."

Therefore, for researchers, scientists, and drug development professionals, it is crucial to utilize
precise and standardized nomenclature when referring to chemical compounds and biological

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1150227?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9590316/
https://pubs.acs.org/doi/abs/10.1021/bi050436x
https://en.wikipedia.org/wiki/IL2RA
https://pubmed.ncbi.nlm.nih.gov/16060678/
https://www.pnas.org/doi/10.1073/pnas.0909384107
https://en.wikipedia.org/wiki/IL2RA
https://en.wikipedia.org/wiki/IL2RA
https://www.pnas.org/doi/10.1073/pnas.0909384107
https://www.benchchem.com/product/b1150227?utm_src=pdf-body
https://www.benchchem.com/product/b1150227?utm_src=pdf-body
https://www.benchchem.com/product/b1150227?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

agents to facilitate effective collaboration and knowledge exchange. Without such clarity, a
comprehensive pharmacological investigation, as requested, cannot be initiated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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